3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide

• Molecular Formula: C22H26N2O5
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 3-(2-ethoxyethoxy)-N-[3-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C22H26N2O5/c1-2-27-13-14-29-20-8-4-5-17(16-20)21(25)23-19-7-3-6-18(15-19)22(26)24-9-11-28-12-10-24/h3-8,15-16H,2,9-14H2,1H3,(H,23,25)
• InChI Key: XFFQDMIMTJYCIK-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3

Description

3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide, also known as EMB-6, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a valuable tool for researchers in the fields of pharmacology, biochemistry, and neuroscience.

Mechanism of Action

The mechanism of action of 3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and proliferation. This inhibition leads to the suppression of cancer cell growth and the induction of cell death.
Biochemical and Physiological Effects
3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been found to have various biochemical and physiological effects, including the inhibition of certain enzymes and proteins, the suppression of cancer cell growth, and the induction of cell death. Additionally, 3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the development of drugs for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide in lab experiments is its ability to selectively inhibit certain enzymes and proteins, making it a valuable tool for investigating various biochemical and physiological processes. However, one limitation of using 3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are numerous future directions for research involving 3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide. One area of research that holds promise is the development of new cancer drugs based on the structure and properties of 3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide. Additionally, further studies are needed to fully understand the mechanism of action of 3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide and its potential applications in the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of 3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide involves several steps, including the reaction of 3-(4-morpholinylcarbonyl)aniline with 3-bromo-1-propanol, followed by the reaction of the resulting product with 4-aminobenzamide. The final product is purified using column chromatography and characterized using spectroscopic techniques.

Scientific Research Applications

3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been used in numerous scientific studies to investigate its potential applications in various fields. One area of research where 3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has shown promise is in the development of new drugs for the treatment of cancer. Studies have shown that 3-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide can inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer drugs.